Cas no 1500281-91-3 (2-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1500281-91-3
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD26802541
• CID: 5190446
• PubChem ID: 82598399
• Update Time: 2025-06-08

2-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetic acid, α,4-dimethyl-
• 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid

• MDL： MFCD26802541
• Inchi： 1S/C7H9NO2S/c1-4-3-11-6(8-4)5(2)7(9)10/h3,5H,1-2H3,(H,9,10)
• InChI Key： NZFMOFBZGOYRGD-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=CS1)(C)C(=O)O

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid

Introduction to 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1500281-91-3)

2-(4-methyl-1,3-thiazol-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1500281-91-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiazole core appended to a propanoic acid moiety, has garnered attention due to its structural versatility and potential biological activity. The thiazole ring is a prominent scaffold in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid imparts unique electronic and steric properties that make it a valuable building block for drug discovery efforts.

The 4-methyl substitution on the thiazole ring further modulates the electronic landscape of the molecule, influencing its interactions with biological targets. This structural feature has been strategically employed in the design of molecules targeting various therapeutic pathways. The propanoic acid side chain provides a site for further functionalization, enabling the synthesis of derivatives with tailored physicochemical properties. Such modifications are crucial for optimizing pharmacokinetic profiles, improving solubility, and enhancing target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid and biological macromolecules. Studies employing quantum mechanical calculations have revealed insights into the electronic distribution across the thiazole ring and the propanoic acid moiety, which are critical for predicting binding affinities and metabolic stability. These computational approaches have complemented experimental investigations, providing a holistic view of the molecule's behavior in vitro.

In vitro pharmacological studies have begun to explore the potential of 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid as an intermediate in the development of novel therapeutic agents. Initial screening assays have shown promising activity against certain enzymatic targets, suggesting its utility in addressing unmet medical needs. The compound's ability to modulate key signaling pathways has been a focal point of interest, particularly in the context of inflammatory diseases and metabolic disorders. The structural motifs present in 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid bear resemblance to known pharmacophores found in approved drugs, which underscores its relevance as a scaffold for drug development.

The synthesis of 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid has been optimized through multi-step organic transformations, leveraging advances in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the thiazole core, while stereoselective strategies have been employed to introduce the desired methyl group at the 4-position. These synthetic approaches not only enhance yield but also improve scalability, making 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid more accessible for further medicinal chemistry applications.

Future directions in the study of 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid include exploring its role in combinatorial chemistry and high-throughput screening (HTS) libraries. By integrating this compound into diverse molecular frameworks, researchers aim to uncover novel derivatives with enhanced biological activity and improved drug-like properties. The growing emphasis on structure-based drug design has also prompted investigations into X-ray crystallography studies to elucidate detailed binding interactions at atomic resolution.

The impact of thiazole-containing compounds on modern medicine cannot be overstated. Many clinically relevant drugs feature thiazole derivatives as key structural components due to their broad spectrum of biological activities. As research continues to uncover new therapeutic applications for molecules like 2-(4-methyl-1,3-thiazol-2-yl)propanoic acid, its significance as a pharmacological building block is likely to expand further. Collaborative efforts between academic researchers and pharmaceutical industries will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.